Cas no 2034529-69-4 (1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-methylbut-2-en-1-one)

• Product Name: 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-methylbut-2-en-1-one
• CAS No: 2034529-69-4
• MF: C₁₄H₁₈BrN₃O₂
• MW: 340.215622425079
• CID: 5338886
• Update Time: 2025-06-08

1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-methylbut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)-3-methylbut-2-en-1-one
• 1-[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-3-methylbut-2-en-1-one
• 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-methylbut-2-en-1-one

• Inchi： 1S/C14H18BrN3O2/c1-10(2)6-13(19)18-5-3-4-12(9-18)20-14-16-7-11(15)8-17-14/h6-8,12H,3-5,9H2,1-2H3
• InChI Key： PBVCOCJTTLFBBC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(/C=C(\C)/C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.7
• Topological Polar Surface Area: 55.3

Additional information on 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-methylbut-2-en-1-one

Recent Advances in the Study of 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-methylbut-2-en-1-one (CAS: 2034529-69-4)

The compound 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-methylbut-2-en-1-one (CAS: 2034529-69-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the efficient synthetic routes developed for 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-methylbut-2-en-1-one, emphasizing its role as a key intermediate in the preparation of novel kinase inhibitors. The compound's unique structural features, including the bromopyrimidine moiety and the enone functionality, make it a promising candidate for targeting various protein kinases involved in cancer and inflammatory diseases.

In vitro and in vivo evaluations have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several kinases, including but not limited to JAK2, BTK, and EGFR. These findings suggest its potential utility in the development of targeted therapies for hematological malignancies and solid tumors. Moreover, the compound's favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, further enhance its drug-like characteristics.

Ongoing research is exploring the optimization of this scaffold to improve selectivity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation inhibitors. Preliminary results indicate that subtle modifications to the piperidine and enone segments can significantly influence binding affinity and specificity.

In conclusion, 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-methylbut-2-en-1-one represents a promising chemical entity with broad applications in medicinal chemistry. Continued investigation into its mechanism of action and therapeutic potential is warranted, as it may pave the way for novel treatments in oncology and beyond.